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Compound of Interest

Compound Name: L-Glutamic acid-15N,d5

Cat. No.: B12419155

For researchers, scientists, and drug development professionals, the proper disposal of
laboratory chemicals is a critical component of ensuring a safe and compliant work
environment. L-Glutamic acid-15N,d5, an isotopically labeled compound, is generally
considered non-hazardous, mirroring the characteristics of its parent compound, L-Glutamic
acid.[1] However, prudent laboratory practices dictate that all chemicals, regardless of their
hazard classification, be handled and disposed of with caution.[1] This guide provides a
comprehensive, step-by-step procedure for the safe disposal of L-Glutamic acid-15N,d5.

Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to adhere to standard laboratory safety
protocols. This includes wearing appropriate personal protective equipment (PPE) such as
safety glasses, gloves, and a lab coat. While L-Glutamic acid is not classified as a hazardous
substance, direct contact with the skin or eyes should be avoided.[2] In the event of a spill, the
affected area should be wiped clean, and the spilled material collected for disposal.[1]

Quantitative Data Summary

While specific quantitative toxicological data for L-Glutamic acid-15N,d5 is not readily
available, the physical and chemical properties are comparable to L-Glutamic acid.
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Property Value

Molecular Weight ~152.16 g/mol

Melting Point ~205 °C (decomposes)
Solubility in Water Slightly soluble[1]
Appearance White crystalline powder[1][2]

Step-by-Step Disposal Protocol

The disposal of L-Glutamic acid-15N,d5 should be conducted in accordance with institutional

guidelines and local regulations. The following is a general experimental protocol for its
disposal:

Material Collection: Carefully collect the waste L-Glutamic acid-15N,d5, whether in solid
form or as a solution. For spills, use an absorbent material to collect any liquid.

o Packaging: Place the collected waste into a clearly labeled, sealed container. The label
should include the chemical name ("L-Glutamic acid-15N,d5") and any other information
required by your institution's waste management program.

e Waste Stream Determination: Based on your institution's chemical hygiene plan and local
regulations, determine the appropriate waste stream. Since L-Glutamic acid is non-

hazardous, it may be permissible to dispose of it as non-hazardous solid waste. However, it
is crucial to confirm this with your environmental health and safety (EHS) department. Do not
pour down the drain.[3]

Disposal: Hand over the packaged and labeled waste to your institution's EHS personnel for
final disposal.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of L-
Glutamic acid-15N,d5.
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Disposal decision workflow for L-Glutamic acid-15N,d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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